Cas no 1214384-13-0 (2-Fluoro-6-methoxybenzotrifluoride)

2-Fluoro-6-methoxybenzotrifluoride is a fluorinated aromatic compound characterized by its trifluoromethyl (–CF₃) and methoxy (–OCH₃) substituents on a benzene ring, with an additional fluorine atom at the ortho position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the fluorine and methoxy substituents influence reactivity and regioselectivity in cross-coupling reactions. Its high purity and well-defined structure ensure consistent performance in applications such as ligand design and fine chemical manufacturing. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.

2-Fluoro-6-methoxybenzotrifluoride structure

1214384-13-0 structure

Product Name:2-Fluoro-6-methoxybenzotrifluoride

CAS No:1214384-13-0

MF:C₈H₆F₄O

MW:194.126256465912

CID:4794523

PubChem ID:70040737

Update Time:2025-06-07

2-Fluoro-6-methoxybenzotrifluoride Chemical and Physical Properties

Names and Identifiers

- 2-FLUORO-6-METHOXYBENZOTRIFLUORIDE
- 3-Fluoro-2-(trifluoromethyl)anisole
- 1-fluoro-3-methoxy-2-(trifluoromethyl)benzene
- 2-Fluoro-6-methoxybenzotrifluoride
- Inchi： 1S/C8H6F4O/c1-13-6-4-2-3-5(9)7(6)8(10,11)12/h2-4H,1H3
- InChI Key： DIXZYRIBDLSRDY-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1C(F)(F)F)OC

Computed Properties

Exact Mass: 194.03547746g/mol
Monoisotopic Mass: 194.03547746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 9.2

2-Fluoro-6-methoxybenzotrifluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015000445-250mg	3-Fluoro-2-(trifluoromethyl)anisole	1214384-13-0	97%	250mg	$475.20	2023-09-04
Alichem	A015000445-500mg	3-Fluoro-2-(trifluoromethyl)anisole	1214384-13-0	97%	500mg	$806.85	2023-09-04
Alichem	A015000445-1g	3-Fluoro-2-(trifluoromethyl)anisole	1214384-13-0	97%	1g	$1460.20	2023-09-04